(2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone

• Molecular Formula: C21H23NO
• Molecular Weight: 305.4g/mol
• IUPAC Name: (2,2-diphenylcyclopropyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H23NO/c23-20(22-14-8-3-9-15-22)19-16-21(19,17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13,19H,3,8-9,14-16H2
• InChI Key: KEJDRIIGRYBQFO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4

Description

(2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone is a chemical compound with the molecular formula C21H23NO and a molecular weight of 305.41342 g/mol . This compound is part of the piperidine family, which is known for its significant role in medicinal chemistry and synthetic organic chemistry . Piperidine derivatives are widely used in pharmaceuticals and have various biological activities .

Preparation Methods

The synthesis of (2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone involves several steps, typically starting with the preparation of the cyclopropylcarbonyl intermediate. One common method involves the reaction of diphenylcyclopropyl ketone with piperidine under controlled conditions . The reaction is usually carried out in the presence of a base, such as sodium hydride, and a solvent, like tetrahydrofuran (THF), at low temperatures to ensure high yield and purity .

Industrial production methods may involve continuous flow reactions, which offer advantages in terms of scalability and efficiency . These methods often use catalysts to enhance the reaction rate and selectivity, making the process more cost-effective and environmentally friendly .

Chemical Reactions Analysis

(2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of the corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives, where the piperidine ring can be substituted with various functional groups.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, bases like sodium hydroxide, and catalysts like palladium on carbon . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Piperidine derivatives, including this compound, are explored for their therapeutic potential in treating various diseases.

Industry: It is used in the production of pharmaceuticals and agrochemicals, contributing to the development of new drugs and agricultural products.

Mechanism of Action

The mechanism of action of (2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

(2,2-Diphenylcyclopropyl)-piperidin-1-ylmethanone can be compared with other similar compounds, such as:

Piperidine: A simpler structure with a wide range of applications in medicinal chemistry.

Diphenylcyclopropyl ketone: An intermediate used in the synthesis of various piperidine derivatives.

Icaridin: A piperidine derivative used as an insect repellent.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties .

Conclusion

This compound is a versatile compound with significant applications in chemistry, biology, medicine, and industry. Its unique structure and reactivity make it a valuable intermediate in the synthesis of complex molecules and a potential therapeutic agent.